2-(4-Bromobenzenesulfonyl)-2-methylpropanenitrile

• IUPAC Name: 2-(4-bromophenyl)sulfonyl-2-methylpropanenitrile
• InChI: InChI=1S/C10H10BrNO2S/c1-10(2,7-12)15(13,14)9-5-3-8(11)4-6-9/h3-6H,1-2H3
• InChI Key: BZURLKRPSDLFMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)S(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C10H10BrNO2S
• Molecular Weight: 288.16 g/mol
• CAS RN: 1178187-96-6

Description

2-(4-Bromobenzenesulfonyl)-2-methylpropanenitrile is a chemical compound that is structurally related to various benzenesulfonamide derivatives. These compounds are known for their diverse applications, including their use as plasticizers and their potential for exhibiting biological activities such as enzyme inhibition.

Synthesis Analysis

The synthesis of related sulfonamide compounds typically involves the reaction of a sulfonyl chloride with an amine. For example, the synthesis of N-allyl-N-benzyl-4-methylbenzenesulfonamide was achieved by treating 4-methylbenzenesulfonyl chloride with a primary amine followed by benzylation. Similarly, N-substituted- (4-bromophenyl)-4-ethoxybenzenesulfonamides were synthesized by reacting 4-bromobenzenesulfonyl chloride with 4-ethoxyaniline to form an intermediate, which was then reacted with different electrophiles. These methods could potentially be adapted for the synthesis of 2-(4-Bromobenzenesulfonyl)-2-methylpropanenitrile.

Molecular Structure Analysis

The molecular structure and conformation of sulfonamide compounds have been characterized using various spectroscopic techniques and crystallographic analysis. For instance, the crystal structure of N-allyl-N-benzyl-4-methylbenzenesulfonamide was determined by single-crystal X-ray diffraction, revealing an orthorhombic space group and specific cell parameters. Additionally, the molecular geometry and vibrational wavenumbers of related compounds have been studied using experimental techniques like FT-IR, Raman, and NMR, as well as computational methods such as density functional theory (DFT). These studies provide a foundation for understanding the molecular structure of 2-(4-Bromobenzenesulfonyl)-2-methylpropanenitrile.

Chemical Reactions Analysis

Sulfonamide compounds can participate in various chemical reactions. For example, N, N-Dibromobenzenesulfonamide (DBBS) was shown to add to asymmetric alkenes and α, β-unsaturated carboxylic acid esters following Markownikoff’s rule, indicating the reactivity of the sulfonamide group in electrophilic addition reactions. This suggests that 2-(4-Bromobenzenesulfonyl)-2-methylpropanenitrile may also undergo similar addition reactions with olefins.

Scientific Research Applications

Synthesis and Structural Characterization

• Chemical Synthesis : Used as an intermediate in various chemical syntheses, such as the creation of Michael adducts, which are key components in organic synthesis processes (Vasin et al., 2016).
• Pharmaceutical Intermediates : Important in the synthesis of pharmaceutical intermediates, such as those used in HIV-1 infection prevention (Cheng De-ju, 2015).

Analytical Chemistry

• Chromatography : Utilized in chromatographic methods for the determination of various compounds, exemplified by its role in serum cholestanol measurement (Halperin et al., 2000).

Catalysis and Organic Reactions

• Palladium-Catalysed Reactions : Engaged in palladium-catalysed desulfitative arylation, demonstrating its reactivity and potential for creating complex molecules (Skhiri et al., 2015).
• Copper-Catalyzed Reactions : Used in copper-catalyzed three-component reactions, highlighting its versatility in organic synthesis (Kim et al., 2008).

Material Science

• Proton Exchange Membranes : Plays a role in the development of proton exchange membranes for fuel cells, indicating its application in energy technologies (Diao et al., 2010).

Supramolecular Chemistry

• Solid-State Supramolecular Assembly : Involved in the study of noncovalent interactions in supramolecular architectures, essential for understanding molecular self-assembly (Andleeb et al., 2018).

Safety And Hazards

The safety data sheet for 4-Bromobenzenesulfonyl chloride, a related compound, indicates that it causes severe skin burns and eye damage. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, to wash face, hands, and any exposed skin thoroughly after handling, and to wear protective gloves/protective clothing/eye protection/face protection.